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Compound of Interest

N,2-dimethyl-N-
Compound Name:
phenylbenzenesulfonamide

Cat. No.: B263490

Initial investigations into the experimental applications of N,2-dimethyl-N-
phenylbenzenesulfonamide reveal a notable absence of specific research on this particular
chemical entity within publicly accessible scientific literature and chemical databases. While the
broader class of benzenesulfonamides and N-phenylbenzenesulfonamides are well-
documented with diverse biological activities, data pertaining to the precise N,2-dimethyl
substituted compound is not currently available.

This document aims to provide a foundational understanding by summarizing the general
synthetic approaches and biological activities observed in structurally similar compounds. This
information may serve as a starting point for researchers interested in the potential applications
of N,2-dimethyl-N-phenylbenzenesulfonamide.

General Synthesis of N-Arylbenzenesulfonamides

The synthesis of N-arylbenzenesulfonamides, a class to which N,2-dimethyl-N-
phenylbenzenesulfonamide belongs, typically follows a well-established chemical pathway.
The most common method involves the reaction of a substituted benzenesulfonyl chloride with
an appropriate aniline derivative.

A generalized synthetic workflow is presented below:
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Caption: General synthesis of N,2-dimethyl-N-phenylbenzenesulfonamide.

Potential Biological Activities Based on Related
Compounds

Although no specific biological data exists for N,2-dimethyl-N-phenylbenzenesulfonamide,
studies on analogous compounds suggest several potential areas of investigation. Derivatives
of N-phenylbenzenesulfonamide have demonstrated a range of biological activities, including
enzyme inhibition. For instance, various sulfonamide derivatives have been investigated as
inhibitors of carbonic anhydrases and cholinesterases.[1]

The general mechanism for enzyme inhibition by such compounds often involves the
sulfonamide moiety binding to the active site of the enzyme, thereby blocking its catalytic
activity.
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Caption: Putative enzyme inhibition mechanism.

Application Notes and Protocols for a Structurally
Related Compound: N,4-dimethyl-N-
phenylbenzenesulfonamide

Due to the lack of data on the title compound, we present information on a commercially
available and characterized isomer, N,4-dimethyl-N-phenylbenzenesulfonamide (CAS 599-62-
2). While no extensive application notes are published, its availability suggests its use as a
chemical intermediate or a standard for analytical purposes.

Physicochemical Data for N,4-dimethyl-N-
phenylbenzenesulfonamide

Property Value
Molecular Formula C14H15NO2S
Molecular Weight 261.34 g/mol
CAS Number 599-62-2
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Source: PubChem CID 220023[2]

General Protocol for Synthesis of N,4-dimethyl-N-
phenylbenzenesulfonamide

This protocol is adapted from general procedures for the synthesis of N-
arylbenzenesulfonamides.

Materials:

p-Toluenesulfonyl chloride

e N-Methylaniline

e Pyridine

e Dichloromethane (DCM)

e 1 M Hydrochloric acid (HCI)

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate (MgSQOa)

« Rotary evaporator

Standard laboratory glassware

Procedure:

e Dissolve N-methylaniline (1.0 equivalent) in DCM in a round-bottom flask.

e Add pyridine (1.2 equivalents) to the solution and cool the mixture to O °C in an ice bath.

e Slowly add a solution of p-toluenesulfonyl chloride (1.1 equivalents) in DCM to the cooled
mixture with stirring.
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Allow the reaction to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture sequentially with 1 M HCI, saturated sodium
bicarbonate solution, and brine.

Dry the organic layer over anhydrous MgSOa, filter, and concentrate under reduced pressure
using a rotary evaporator.

Purify the crude product by recrystallization or column chromatography to yield N,4-dimethyl-
N-phenylbenzenesulfonamide.
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Caption: Experimental workflow for the synthesis of N,4-dimethyl-N-
phenylbenzenesulfonamide.

Conclusion

In conclusion, there is a significant gap in the scientific literature regarding the experimental
applications of N,2-dimethyl-N-phenylbenzenesulfonamide. The information provided herein
is based on the general characteristics of the N-phenylbenzenesulfonamide class of
compounds and data from a closely related isomer. Researchers interested in this specific
compound will need to undertake foundational research, including its synthesis,
characterization, and systematic evaluation of its biological and chemical properties. The
protocols and potential areas of activity outlined in this document can serve as a guide for such
future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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